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Compound of Interest

Compound Name: 4-Nitro-o-phenylenediamine

Cat. No.: B140028 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 4-Nitro-o-phenylenediamine waste.

Adherence to these protocols is critical to ensure personnel safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Nitro-o-phenylenediamine?

A1: 4-Nitro-o-phenylenediamine is classified as a hazardous substance with several primary

concerns. It is harmful if swallowed and can cause an allergic skin reaction.[1][2] There is also

suspicion that it may cause genetic defects.[3] Acute exposure can lead to irritation of the skin,

eyes, mucous membranes, and upper respiratory tract.[2][4] When heated to decomposition, it

emits toxic fumes, including nitrogen oxides.[4][5]

Q2: What immediate steps should I take in case of accidental exposure?

A2: In case of any exposure, it is crucial to seek medical attention. The following first-aid

measures should be taken immediately:

Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact

lenses if present and easy to do so. Continue rinsing and seek medical advice.[3][6]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water. If skin irritation or a rash occurs, get medical

attention.[2][3]

Ingestion: Rinse your mouth with water. Do not induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[2][3]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms occur, seek medical attention.[6][7]

Q3: What personal protective equipment (PPE) is mandatory when handling this chemical?

A3: To minimize exposure risk, the following PPE must be worn at all times when handling 4-
Nitro-o-phenylenediamine:

Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).[5][8]

Eye/Face Protection: Safety goggles or a face shield.[5][6][8]

Skin and Body Protection: A lab coat, and additional protective clothing as needed to prevent

skin contact.[5][6]

Respiratory Protection: In case of inadequate ventilation or when handling powders that may

become airborne, a NIOSH/MSHA approved respirator is necessary.[1]

Q4: How should I store 4-Nitro-o-phenylenediamine and its waste?

A4: Store the chemical in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, strong acids, and strong reducing agents.[1][5]

Keep the container tightly closed.[5][7] Waste should be stored in clearly labeled, sealed

containers, separate from other waste streams, awaiting disposal.
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Issue Probable Cause Solution

Minor Spill of Solid Material
Accidental mishandling during

weighing or transfer.

1. Isolate the Area: Cordon off

the spill area to prevent

spreading.[4] 2. Wear

Appropriate PPE: Ensure you

are wearing the correct PPE

before cleaning up.[5] 3.

Prevent Dust Formation:

Gently dampen the spilled

solid with a suitable solvent

like acetone to prevent it from

becoming airborne.[4] 4.

Collect the Waste: Carefully

sweep or wipe up the

dampened material with

absorbent paper and place it

into a designated, sealed

hazardous waste container.[4]

[5] 5. Decontaminate: Wash

the spill area with acetone

followed by a soap and water

solution.[4]

Contaminated Lab Equipment Use in an experiment. 1. Segregate: Keep

contaminated glassware and

equipment separate from

general lab items. 2. Initial

Rinse: Rinse the equipment

with a suitable solvent (e.g.,

acetone) to remove the bulk of

the residue. Collect this rinse

solvent as hazardous waste. 3.

Thorough Cleaning: Wash the

equipment with soap and

water. 4. Verification: Ensure

no visible residue remains
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before returning to general

use.

Disposal Path is Unclear Lack of institutional protocol.

1. Do Not Dispose in General

Waste or Drains: This chemical

is toxic to aquatic life and

should not enter sewer

systems.[3] 2. Consult EHS:

Contact your institution's

Environmental Health and

Safety (EHS) department for

specific disposal procedures.

3. Label Waste: Ensure the

waste container is accurately

and clearly labeled as

"Hazardous Waste: 4-Nitro-o-

phenylenediamine" with the

appropriate hazard symbols.

Summary of Hazard and Disposal Information
The following tables summarize key quantitative and qualitative data for 4-Nitro-o-
phenylenediamine.

Table 1: Physical and Toxicological Properties

Property Value Source(s)

CAS Number 99-56-9 [1][5]

Molecular Formula C₆H₇N₃O₂ [3][5]

Molecular Weight 153.14 g/mol [3][5]

Appearance
Dark red or brown-red

crystalline powder
[3]

Melting Point 199-201 °C [3][5][8]

Oral LD50 (Rat) 681 mg/kg [5]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity Category 1B
H341: Suspected of causing

genetic defects

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Aquatic Hazard (Acute &

Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source:[1][2][3]

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup

Objective: To safely clean and decontaminate a small spill (less than 5 grams) of solid 4-
Nitro-o-phenylenediamine.

Materials:

Appropriate PPE (gloves, goggles, lab coat)

Acetone

Absorbent pads or paper towels

Two sealable, vapor-tight plastic bags

Hazardous waste container, properly labeled

Soap and water solution
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Methodology:

1. Ensure the spill area is isolated and all non-essential personnel have evacuated.[4]

2. Don the required personal protective equipment.

3. Carefully dampen the spilled solid material with acetone to prevent dust from forming.[4]

4. Use absorbent paper, also dampened with acetone, to wipe up the material.[4]

5. Place the used absorbent paper and any contaminated materials (e.g., gloves) into a

vapor-tight plastic bag and seal it.[4]

6. Place the first sealed bag into a second bag and seal it for eventual disposal.

7. Wash all contaminated surfaces first with acetone, followed by a thorough wash with a

soap and water solution.[4]

8. Dispose of all waste materials according to your institution's hazardous waste procedures.

Protocol 2: Waste Disposal

Objective: To outline the general procedure for the disposal of 4-Nitro-o-phenylenediamine
waste.

Principle: Chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.[1][7] The recommended method for this compound is incineration

by a licensed hazardous waste disposal company.

Methodology:

1. Collect all waste material (solid chemical, contaminated consumables, and rinse solvents)

in a compatible, sealed, and clearly labeled hazardous waste container.

2. The label must include the words "Hazardous Waste," the full chemical name "4-Nitro-o-
phenylenediamine," and a description of the contents (e.g., "solid waste," "acetone

rinse").
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3. Store the waste container in a designated satellite accumulation area.

4. Contact your institution's Environmental Health and Safety (EHS) office to arrange for a

scheduled pickup by a licensed waste disposal contractor.

5. It is often recommended to dissolve or mix the material with a combustible solvent before

collection to aid in the incineration process.[5] However, do not perform this step without

explicit approval and guidance from your EHS department.

Visualized Workflow: Handling and Disposal
The following diagram illustrates the logical workflow for managing 4-Nitro-o-
phenylenediamine from receipt to final waste disposal.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Emergency Protocol

Start:
Experiment Planned

1. Review SDS &
Assess Risks

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Engineering Controls
(Fume Hood, Ventilation)

4. Weigh Compound
(in Fume Hood)

5. Perform Experiment

Spill Occurs

6. Decontaminate Workspace
& Equipment

Exposure Occurs

7. Dispose of Waste
(Follow EHS Regulations)

8. Remove PPE Correctly

9. Wash Hands Thoroughly

End:
Procedure Complete

Isolate & Contain Spill
(Follow Protocol 1)

 

Provide First Aid
& Seek Medical Attention

 

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 4-Nitro-o-phenylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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